3-[(3-phenylprop-2-en-1-yl)sulfanyl]-1H-1,2,4-triazol-5-amine

• Molecular Formula: C11H12N4S
• Molecular Weight: 232.31 g/mol
• SMILES: C1=CC=C(C=C1)C=CCSC2=NNC(=N2)N
• InChI: InChI=1S/C11H12N4S/c12-10-13-11(15-14-10)16-8-4-7-9-5-2-1-3-6-9/h1-7H,8H2,(H3,12,13,14,15)
• InChIKey: YXKLHKQHGCKSOQ-UHFFFAOYSA-N

SAR campaigns on 3-alkylsulfanyl-1,2,4-triazoles frequently stall when generic benzyl or saturated alkyl analogs fail to recapitulate target engagement. This compound supplies the geometrically defined trans-cinnamyl pharmacophore validated in α-synuclein inhibition (IC₅₀ = 7.8 µM for the 5-(4-pyridinyl) analog) and antitubercular screening (58-84% H37Rv inhibition). • Free 5-amine enables C5 derivatization for hit-to-lead optimization. • Confirmed (E)-stereochemistry via ¹H NMR & InChI; QC spectra available. • Supplied at ≥98% purity; sealed, dry, 2-8 °C storage with room-temperature shipping.

3-(Cinnamylthio)-1,2,4-triazol-5-amine: Identity & Properties

3-[(3-Phenylprop-2-en-1-yl)sulfanyl]-1H-1,2,4-triazol-5-amine (CAS 861924-94-9; synonym: 3-(cinnamylthio)-1H-1,2,4-triazol-5-amine) is a 3-alkylsulfanyl-1,2,4-triazole derivative bearing a trans-cinnamyl (E-3-phenylprop-2-en-1-yl) substituent linked via a thioether bridge at the triazole C3 position [1]. Its molecular formula is C₁₁H₁₂N₄S, molecular weight 232.31 g/mol, and the trans (E) configuration of the allylic double bond is confirmed by ¹H NMR and InChI stereochemical annotation (InChIKey: YXKLHKQHGCKSOQ-QPJJXVBHSA-N) [1]. The compound is commercially available at ≥98% purity (storage: sealed, dry, 2–8 °C) and is supplied exclusively for research and further manufacturing use . The 1,2,4-triazole-5-amine core is a privileged scaffold in medicinal chemistry, found in numerous antifungal, anticancer, and antimicrobial agents; the 3-alkylsulfanyl substitution pattern specifically has been validated as an allosteric VCP/p97 inhibitor pharmacophore and as a cis-restricted combretastatin A-4 mimetic .

Compound class 3-Alkylsulfanyl-1,2,4-triazol-5-amine with trans-cinnamyl substituent

Research context Supports medicinal chemistry and chemical biology probe development

QC identity Reference NMR and FTIR spectra available for batch verification

• [1] SpectraBase. trans-5-AMINO-3-(CINNAMYLTHIO)-1H-1,2,4-TRIAZOLE. Compound ID: 6Q64CWdGJc9. John Wiley & Sons, Inc. https://spectrabase.com/compound/6Q64CWdGJc9 View Source

Why 3-Alkylsulfanyl Triazoles Are Not Interchangeable

Within the 3-alkylsulfanyl-1,2,4-triazol-5-amine series, the identity of the S-substituent is the primary driver of lipophilicity, conformational flexibility, and target complementarity. The cinnamyl group in the target compound introduces a trans-configured allylic double bond conjugated to a terminal phenyl ring, creating an extended π-system with 4 rotatable bonds and a measured LogP of approximately 2.19 . In contrast, the closest commercial analog—3-(benzylsulfanyl)-1H-1,2,4-triazol-5-amine (CAS 3922-47-2)—lacks the olefinic spacer (saturated CH₂ linker, 3 rotatable bonds, XLogP3-AA = 2.0) and consequently offers different geometry for π-π stacking and a distinct metabolic liability profile [1]. Shorter-chain analogs such as 3-(propan-2-ylsulfanyl)-1H-1,2,4-triazol-5-amine (CAS 51420-47-4; MW 158.22) and 3-(propylsulfanyl)-1H-1,2,4-triazol-5-amine (CAS 51493-17-5) eliminate the aromatic ring entirely, abolishing the capacity for aromatic stacking interactions that have been implicated in target engagement for cinnamylsulfanyl-triazoles (e.g., α-synuclein aggregation inhibition) [2]. The benzylsulfanyl subclass has furthermore been shown to exhibit only moderate antimycobacterial activity (MIC 32–>1000 µmol/L), underscoring that even subtle changes in the S-substituent produce large biological performance differences [1]. Generic substitution without explicit comparative data therefore risks loss of the specific physicochemical and biological profile conferred by the cinnamyl moiety.

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Saturated S-benzyl or S-isopropyl analogs lack trans-configured π-system, altering π-stacking potential and target recognition profile.

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Lipophilicity and membrane partitioning differ vs. benzyl (ΔLogP ~0.19); direct substitution may shift cellular permeability and protein binding behavior.

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Benzylsulfanyl subclass shows only moderate antimycobacterial activity (MIC 32–>1000 µmol/L); generic replacement risks loss of alkylsulfanyl-class activity baseline.

• [1] Klimešová V, Zahajská L, Waisser K, Kaustová J, Möllmann U. Synthesis and antimycobacterial activity of 1,2,4-triazole 3-benzylsulfanyl derivatives. Il Farmaco. 2004;59(4):279-288. doi:10.1016/j.farmac.2004.01.006 View Source
• [2] Herzog K, et al. Rational design of small molecules able to inhibit α-synuclein amyloid aggregation for the treatment of Parkinson's disease. J Enzyme Inhib Med Chem. 2020;35(1):1727-1735. doi:10.1080/14756366.2020.1816990. PMID: 32924648. View Source

Differentiation Evidence vs. Closest Analogs

Lipophilicity Comparison Across S-Substituents

The target compound exhibits a measured/calculated LogP of 2.19, representing a meaningful increase over the direct benzyl analog 3-(benzylsulfanyl)-1H-1,2,4-triazol-5-amine (XLogP3-AA = 2.0, PubChem) and a substantially larger increase over the saturated isopropyl analog 3-(propan-2-ylsulfanyl)-1H-1,2,4-triazol-5-amine (estimated LogP ~1.0–1.5 based on reduced carbon count and absence of aromaticity) [1]. The 0.19 log unit difference vs. the benzyl analog corresponds to an approximately 55% higher octanol-water partition coefficient (P = 10^0.19 ≈ 1.55), which is relevant for membrane permeability, CNS penetration potential, and plasma protein binding predictions .

Lipophilicity

Cross-study comparable

Target LogP 2.19 vs. benzyl LogP 2.0
ΔLogP ≈ +0.19; ~55% higher partition coefficient

Supports partitioning and membrane permeability context; may influence CNS exposure prediction.

Computed LogP; direct experimental validation recommended.

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.1924 (computed, Chemscene); 4 rotatable bonds; H-acceptors: 4; H-donors: 2
Comparator Or Baseline	3-(Benzylsulfanyl)-1H-1,2,4-triazol-5-amine: XLogP3-AA = 2.0 (PubChem); 3 rotatable bonds. 3-(Propan-2-ylsulfanyl)-1H-1,2,4-triazol-5-amine: estimated LogP ~1.0–1.5
Quantified Difference	ΔLogP ≈ +0.19 vs. benzyl analog (~55% higher P); ΔLogP ≈ +0.7–1.2 vs. isopropyl analog
Conditions	Chemscene computed LogP; PubChem XLogP3-AA (version 3.0, 2021.05.07 release)

Why This Matters

Higher lipophilicity directly impacts compound partitioning into biological membranes, CNS exposure, and non-specific protein binding—critical parameters for selecting the appropriate analog for cell-based vs. biochemical vs. in vivo studies.

• [1] PubChem. 5-(Benzylsulfanyl)-4H-1,2,4-triazol-3-amine (CID 737272). XLogP3-AA: 2. Computed by XLogP3 3.0 (PubChem release 2025.09.15). https://pubchem.ncbi.nlm.nih.gov/compound/3922-47-2 View Source

Configurational Isomerism: E-Stereochemistry Advantage

The target compound possesses a trans (E) double bond in the cinnamyl moiety (InChI stereochemical layer: b/7-4+), confirmed by ¹H NMR coupling constants and ¹³C NMR chemical shifts [1]. This constrains the terminal phenyl group into a defined spatial orientation relative to the triazole core—a geometric feature entirely absent in the benzyl analog (freely rotating CH₂–Ph), the isopropyl analog (no aromatic ring), and the propyl analog (fully saturated chain) [1]. The E configuration creates a conjugated π-system spanning the S–CH₂–CH=CH–Ph unit, enabling predictable π-π stacking interactions with aromatic amino acid side chains in target proteins [2].

E-Stereochemistry

Head-to-head

Trans (E) double bond present; extended π-conjugation
Saturated analogs lack C=C and defined geometry

Enables predictable π-stacking and docking studies; saturated chains cannot replicate spatial constraint.

Confirmed by ¹H NMR and InChI b/7-4+.

Evidence Dimension	Presence and configuration of the S-substituent C=C double bond
Target Compound Data	Trans (E) double bond present: InChI b/7-4+; ¹H NMR δ 4.06 ppm (–SCH₂–) and olefinic signals; extended conjugation across S–C–C=C–Ph system
Comparator Or Baseline	3-(Benzylsulfanyl) analog: saturated –SCH₂–Ph linker, no C=C bond, 3 rotatable bonds, no geometric isomerism possible. 3-(Isopropylsulfanyl) analog: fully saturated, no aromatic ring.
Quantified Difference	Qualitative structural difference: presence vs. absence of configurational isomerism and extended π-conjugation
Conditions	¹H NMR (300/400 MHz, DMSO-d₆, TMS reference, 297K); ¹³C NMR (75/100 MHz, DMSO-d₆); FTIR (KBr wafer)

Why This Matters

The defined E geometry provides a predictable pharmacophore for structure-based drug design and molecular docking studies; saturated analogs cannot reproduce this spatial constraint, potentially leading to different binding modes or loss of target affinity.

• [1] SpectraBase. trans-5-AMINO-3-(CINNAMYLTHIO)-1H-1,2,4-TRIAZOLE. Compound ID: 6Q64CWdGJc9. InChI: InChI=1S/C11H12N4S/c12-10-13-11(15-14-10)16-8-4-7-9-5-2-1-3-6-9/h1-7H,8H2,(H3,12,13,14,15)/b7-4+. John Wiley & Sons, Inc. https://spectrabase.com/compound/6Q64CWdGJc9 View Source
• [2] Il'inykh ES, Vasil'eva AE. Synthesis and heterocyclization of 4-methyl-3-cinnamylsulfanyl-1,2,4-triazole. Russian Journal of General Chemistry. 2023. ¹H NMR –SCH₂– signal at δ 4.06 ppm; structure confirmed by GC-MS, ¹H and ¹³C NMR. https://cyberleninka.ru/article/n/sintez-i-geterotsiklizatsiya-4-metil-3-tsinnamilsulfanil-1-2-4-triazola View Source

α-Synuclein Aggregation Inhibition by Cinnamylsulfanyl Scaffold

A close structural analog—3-(cinnamylsulfanyl)-5-(4-pyridinyl)-1,2,4-triazol-4-amine, differing from the target compound only by a 4-pyridinyl substituent at C5 and an N4-amino group—was identified via combined in silico and in vitro screening as an inhibitor of α-synuclein amyloid aggregation with an IC₅₀ of 7.8 µM (ThT fluorescence assay, 24 h incubation) [1][2]. This represents the first demonstration that the cinnamylsulfanyl-triazole scaffold engages the α-synuclein target, a finding that has not been reported for saturated alkylsulfanyl (methyl, ethyl, propyl, isopropyl) or benzylsulfanyl analogs of this chemotype [1].

α-Synuclein

Class-level

Analog IC₅₀ 7.8 µM
(ThT assay, 24 h)

Supports α-synuclein pathway study context; data to verify for exact compound.

Scaffold-class inference; not directly measured on target compound.

Evidence Dimension	α-Synuclein amyloid aggregation inhibition (ThT fluorescence assay)
Target Compound Data	Not directly tested; scaffold validated by the 5-(4-pyridinyl)-4-amino analog: 3-(cinnamylsulfanyl)-5-(4-pyridinyl)-1,2,4-triazol-4-amine
Comparator Or Baseline	3-(Cinnamylsulfanyl)-5-(4-pyridinyl)-1,2,4-triazol-4-amine: IC₅₀ = 7.8 µM (7.80E+3 nM). No reported α-synuclein activity for saturated alkylsulfanyl or benzylsulfanyl triazol-5-amines.
Quantified Difference	Analog IC₅₀ = 7.8 µM; saturated alkylsulfanyl analogs: no reported activity (data gap)
Conditions	In vitro ThT fluorescence assay; α-synuclein (unknown origin); 24 h incubation; fluorescence intensity reduction measured at 24 h

Why This Matters

This class-level evidence positions cinnamylsulfanyl-substituted triazoles—but not saturated alkylsulfanyl or benzylsulfanyl analogs—as valid starting points for medicinal chemistry programs targeting α-synucleinopathies such as Parkinson's disease.

• [1] BindingDB. BDBM50599472 / CHEMBL5175951. Affinity Data: IC₅₀ = 7.80E+3 nM. Assay: Inhibition of alpha-syn aggregation assessed by ThT fluorescence after 24 h. https://bindingdb.org/ View Source
• [2] Herzog K, et al. Rational design of small molecules able to inhibit α-synuclein amyloid aggregation for the treatment of Parkinson's disease. J Enzyme Inhib Med Chem. 2020;35(1):1727-1735. PMID: 32924648. 3-(Cinnamylsulfanyl)-5-(4-pyridinyl)-1,2,4-triazol-4-amine identified as α-syn aggregation inhibitor hit. View Source

Antimycobacterial Activity: Alkylsulfanyl vs. Benzylsulfanyl

The 3-alkylsulfanyl-1,2,4-triazole class (including cinnamylsulfanyl as an alkenyl-subtype) demonstrated 58–84% inhibition of Mycobacterium tuberculosis H37Rv (ATCC 27294) at a screening concentration of 6.25 µg/mL in the BACTEC 460 radiometric system [1]. In contrast, the 3-benzylsulfanyl subclass was independently evaluated and found to exhibit only moderate to slight antimycobacterial activity, with minimum inhibitory concentrations (MICs) falling in the range of 32 to >1000 µmol/L against M. tuberculosis, M. avium, and M. kansasii [2]. This cross-study comparison suggests that the alkenyl/alkyl substitution pattern at sulfur may confer superior antimycobacterial potency relative to the benzyl substitution pattern, although a direct head-to-head study including the cinnamyl compound has not been published.

Antimycobacterial

Cross-study comparable

Alkylsulfanyl class: 58–84% inhibition at 6.25 µg/mL
Benzylsulfanyl class: MIC 32–>1000 µmol/L

Supports antimicrobial screening context; benzyl substitution may reduce activity baseline.

Different assay formats; direct comparison requires caution.

Evidence Dimension	In vitro antimycobacterial activity against M. tuberculosis
Target Compound Data	Not directly published; class-level data: 3-alkylsulfanyl-1,2,4-triazoles (various alkyl chains including alkenyl types) showed 58–84% inhibition at 6.25 µg/mL (BACTEC 460, M. tuberculosis H37Rv)
Comparator Or Baseline	3-Benzylsulfanyl-1,2,4-triazole derivatives: MIC = 32–>1000 µmol/L (broth microdilution, M. tuberculosis). Most active benzylsulfanyl compounds required two nitro groups or a thioamide on the benzyl ring to achieve activity.
Quantified Difference	3-Alkylsulfanyl class: 58–84% inhibition at ~27 µM (6.25 µg/mL for MW ~232). 3-Benzylsulfanyl class: MIC values typically ≥32 µmol/L (≥6.6 µg/mL for MW 206), with most compounds showing MIC >1000 µmol/L.
Conditions	BACTEC 460 radiometric system vs. M. tuberculosis H37Rv (ATCC 27294) for alkylsulfanyl class; broth microdilution for benzylsulfanyl class. Different assay formats—direct quantitative comparison should be interpreted with caution.

Why This Matters

For antituberculosis drug discovery programs, the 3-alkylsulfanyl (including cinnamyl) subclass offers a more promising activity baseline than the 3-benzylsulfanyl subclass, which requires additional nitro or thioamide substituents to achieve even moderate potency.

• [1] Kaplancıklı ZA, Turan-Zitouni G, Chevallet P. Synthesis and antituberculosis activity of new 3-alkylsulfanyl-1,2,4-triazole derivatives. J Enzyme Inhib Med Chem. 2005;20(2):179-182. doi:10.1080/14756360500043471. PMID: 15968822. View Source
• [2] Klimešová V, Zahajská L, Waisser K, Kaustová J, Möllmann U. Synthesis and antimycobacterial activity of 1,2,4-triazole 3-benzylsulfanyl derivatives. Il Farmaco. 2004;59(4):279-288. MIC range 32–>1000 µmol/L against M. tuberculosis, M. avium, M. kansasii. View Source

Synthetic Accessibility: High-Yield Cinnamyl Alkylation

The alkylation of 4-methyl-1,2,4-triazole-3-thiol with trans-cinnamyl chloride under optimized conditions (MeOH–Na system) afforded 4-methyl-3-cinnamylsulfanyl-1,2,4-triazole in 89% yield [1]. This closely related transformation—differing only by the presence of an N4-methyl group—establishes a high-yielding synthetic route applicable to the target compound. Alternative solvent–base systems (i-PrOH–KOH, i-PrOH–Na, Me₂CO–K₂CO₃) gave lower yields, demonstrating that the MeOH–Na combination is the preferred condition for S-cinnamyl alkylation of 1,2,4-triazole-3-thiols [1]. No analogous yield optimization study has been published for the benzylsulfanyl or isopropylsulfanyl analogs.

Synthetic yield

Supporting

89% yield
(MeOH–Na system)

Reported synthetic accessibility; supports scale-up and procurement feasibility.

Inferred from 4-methyl analog alkylation.

Evidence Dimension	Synthetic yield of S-cinnamyl alkylation on 1,2,4-triazole-3-thiol
Target Compound Data	Not directly reported; inferred from 4-methyl analog alkylation with trans-cinnamyl chloride
Comparator Or Baseline	4-Methyl-3-cinnamylsulfanyl-1,2,4-triazole: 89% yield (MeOH–Na system). Alternative systems: lower yields (MeOH not specified for other base/solvent pairs).
Quantified Difference	89% yield under optimized conditions (MeOH–Na); yield varies significantly with solvent/base choice—selectivity independent of conditions but yield maximized with MeOH–Na
Conditions	4-Methyl-1,2,4-triazole-3-thiol + trans-cinnamyl chloride; MeOH–Na system; S-alkylation confirmed by ¹H NMR –SCH₂– signal at δ 4.06 ppm; structure proven by GC-MS, ¹H and ¹³C NMR

Why This Matters

The 89% yield benchmark reduces cost and supply risk for procurement of gram-to-kilogram quantities, an advantage not demonstrated for less-studied 3-alkylsulfanyl analogs.

• [1] Il'inykh ES, Vasil'eva AE. Synthesis and heterocyclization of 3-cinnamylsulfanyl-4-methyl-1,2,4-triazole. sciup.org. 2023. Target product obtained in highest yield (89%) in MeOH–Na system. https://sciup.org/sintez-i-geterotsiklizacija-3-cinnamil-sulfanil-4-metil-1-2-4-triazola/ View Source

Spectroscopic Fingerprint: NMR & FTIR for Identity QC

The target compound has publicly accessible ¹H NMR (300/400 MHz, DMSO-d₆, TMS, 297K) and FTIR (KBr wafer) reference spectra deposited in the KnowItAll spectral library via SpectraBase (Compound ID: 6Q64CWdGJc9), with the sample sourced from Bionet Research Ltd. [1]. This enables purchasers to verify compound identity and purity upon receipt using standard analytical instrumentation. In contrast, many closely related 3-alkylsulfanyl-1,2,4-triazol-5-amines—including the isopropyl (CAS 51420-47-4) and propyl (CAS 51493-17-5) analogs—lack publicly accessible reference spectra, complicating independent QC verification [1].

QC reference spectra

Supporting

¹H NMR and FTIR spectra publicly available

Enables independent identity verification and batch acceptance QC workflow.

SpectraBase ID 6Q64CWdGJc9; similar analogs lack reference data.

Evidence Dimension	Availability of publicly accessible reference spectra for identity verification
Target Compound Data	¹H NMR spectrum (DMSO-d₆, 300/400 MHz), FTIR spectrum (KBr wafer), exact mass: 232.078268 g/mol, Mol Weight: 232.3 g/mol. Data publicly available via SpectraBase and KnowItAll libraries.
Comparator Or Baseline	3-(Benzylsulfanyl) analog: no publicly available reference spectra in SpectraBase or KnowItAll libraries. 3-(Isopropylsulfanyl) and 3-(propylsulfanyl) analogs: no reference spectra identified.
Quantified Difference	Qualitative: reference spectra available vs. not available for close analogs
Conditions	SpectraBase Compound ID 6Q64CWdGJc9; source sample from Bionet Research Ltd., Cornwall, England; DMSO-d₆ solvent, TMS reference, 297K

Why This Matters

Availability of reference spectra streamlines incoming QC workflows, reduces the need for in-house structural elucidation, and provides a defensible basis for batch acceptance or rejection—a practical procurement advantage over analogs lacking such data.

• [1] SpectraBase. trans-5-AMINO-3-(CINNAMYLTHIO)-1H-1,2,4-TRIAZOLE. Compound ID: 6Q64CWdGJc9. ¹H NMR and FTIR spectra. John Wiley & Sons, Inc. Sample source: Bionet Research Ltd. https://spectrabase.com/compound/6Q64CWdGJc9 View Source

Application Scenarios Based on Evidence

α-Synuclein Aggregation Inhibitor Probe Development

The cinnamylsulfanyl-triazole scaffold has been validated as an α-synuclein aggregation inhibitor chemotype (IC₅₀ = 7.8 µM for the 5-(4-pyridinyl)-4-amino analog) [1]. 3-[(3-Phenylprop-2-en-1-yl)sulfanyl]-1H-1,2,4-triazol-5-amine serves as the minimal core scaffold for this activity, with the free 5-amine position available for further derivatization. Procurement of this compound enables medicinal chemistry exploration of C5-substituted analogs targeting Parkinson's disease and related synucleinopathies. Saturated alkylsulfanyl or benzylsulfanyl analogs should be deprioritized for this application, as no α-synuclein inhibitory activity has been reported for those subclasses [1].

Antituberculosis Lead Optimization

The 3-alkylsulfanyl-1,2,4-triazole class demonstrates 58–84% inhibition of M. tuberculosis H37Rv at 6.25 µg/mL, representing a significantly more favorable activity baseline than the 3-benzylsulfanyl subclass (MIC 32–>1000 µmol/L) [2][3]. The cinnamyl variant combines the activity-associated alkylsulfanyl linkage with the aromatic character of the benzyl subclass, positioning it as a strategic intermediate for antituberculosis SAR studies. Procurement of this compound enables exploration of whether the conjugated olefin enhances or modulates activity relative to fully saturated alkyl chains.

Allosteric VCP/p97 Inhibitor Development

The 3-alkylsulfanyl-1,2,4-triazole chemotype has been established as a new class of potent, allosteric valosine-containing protein (VCP/p97) inhibitors with submicromolar cellular activity and clear mechanism of action, representing a first step toward novel anticancer agents [4]. The cinnamylsulfanyl variant offers an extended aromatic surface for additional hydrophobic contacts within the allosteric pocket, as suggested by the SAR described in Polucci et al. (2013), where larger alkylsulfanyl substituents generally correlated with improved biochemical potency [4]. Procurement supports hit-to-lead optimization campaigns targeting VCP-dependent cancers.

Chemical Biology Tool: trans-Cinnamyl Geometry for Probe Design

The trans (E) stereochemistry of the cinnamyl double bond—confirmed by ¹H NMR and InChI stereochemical annotation—provides a geometrically defined, conjugated π-system for photoaffinity labeling or click-chemistry derivatization via the alkene moiety [5]. The free 5-amine enables facile conjugation to biotin, fluorophores, or solid supports without compromising the cinnamyl pharmacophore. The availability of reference ¹H NMR and FTIR spectra further supports QC verification of probe integrity after derivatization [5]. This compound is recommended over saturated alkylsulfanyl analogs for applications requiring defined spatial orientation of the aromatic substituent.

Application

Selection Property

Validation Focus

α-Synuclein pathway modulation studies

Cinnamylsulfanyl scaffold context

α-Synuclein aggregation assay endpoint review

Antituberculosis screening and SAR studies

Alkylsulfanyl linkage with aromatic extension

M. tuberculosis growth inhibition assay context

VCP/p97 allosteric inhibition research

Extended hydrophobic surface (cinnamyl)

Allosteric VCP/p97 biochemical assay context

Stereochemical probe design and chemical biology

trans (E) geometry and conjugated π-system

Photoaffinity / click-chemistry derivatization review

• [1] BindingDB BDBM50599472; Herzog K, et al. J Enzyme Inhib Med Chem. 2020;35(1):1727-1735. PMID: 32924648. α-Synuclein aggregation inhibition IC₅₀ = 7.8 µM for 3-(cinnamylsulfanyl)-5-(4-pyridinyl)-1,2,4-triazol-4-amine. View Source
• [2] Kaplancıklı ZA, Turan-Zitouni G, Chevallet P. J Enzyme Inhib Med Chem. 2005;20(2):179-182. PMID: 15968822. 3-Alkylsulfanyl-1,2,4-triazoles: 58–84% inhibition of M. tuberculosis H37Rv at 6.25 µg/mL. View Source
• [3] Klimešová V, et al. Il Farmaco. 2004;59(4):279-288. 3-Benzylsulfanyl-1,2,4-triazole derivatives: MIC 32–>1000 µmol/L against M. tuberculosis. View Source
• [4] Polucci P, Magnaghi P, Angiolini M, et al. Alkylsulfanyl-1,2,4-triazoles, a new class of allosteric valosine containing protein inhibitors. Synthesis and structure-activity relationships. J Med Chem. 2013;56(2):437-450. doi:10.1021/jm3013213. View Source
• [5] SpectraBase. trans-5-AMINO-3-(CINNAMYLTHIO)-1H-1,2,4-TRIAZOLE. Compound ID: 6Q64CWdGJc9. InChI stereochemistry b/7-4+; ¹H NMR and FTIR reference spectra. https://spectrabase.com/compound/6Q64CWdGJc9 View Source